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Compound of Interest

Compound Name: 4-Fluoro-N-pentylaniline

Cat. No.: B15264154 Get Quote

Technical Guide: 4-Fluoro-N-pentylaniline
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide provides available information on 4-Fluoro-N-pentylaniline.

Due to the limited availability of data for this specific compound, information on its closely

related precursors, 4-Fluoroaniline and 4-n-Pentylaniline, is also included for reference and

comparative purposes.

Introduction
4-Fluoro-N-pentylaniline is an organofluorine compound featuring a fluorine atom at the para-

position of the aniline ring and a pentyl group attached to the nitrogen atom.[1] This structure

makes it a subject of interest in medicinal chemistry and material science, often synthesized as

an intermediate for more complex molecules.[1] Its fluorinated aromatic ring and the N-alkyl

substituent are key features that can influence its chemical reactivity and biological activity.

Chemical Identity and Properties
While a specific CAS number for 4-Fluoro-N-pentylaniline is not readily available in public

databases, its fundamental chemical identifiers have been determined.
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Identifier Value Source

Molecular Formula C11H16FN [1]

Molecular Weight 181.25 g/mol [1]

IUPAC Name 4-fluoro-N-pentylaniline [1]

Canonical SMILES CCCCCNC1=CC=C(C=C1)F [1]

InChI Key
VPCAMTOWUSKGMI-

UHFFFAOYSA-N
[1]

For comparative purposes, the properties of its parent compounds, 4-Fluoroaniline and 4-n-

Pentylaniline, are provided below.

Table of Properties for Related Compounds:

Property 4-Fluoroaniline 4-n-Pentylaniline

CAS Number 371-40-4[2][3][4] 33228-44-3[5][6]

Molecular Formula C6H6FN[2][3] C11H17N[5][6]

Molecular Weight 111.12 g/mol [2][3] 163.26 g/mol [6]

Appearance
Colorless to light yellow

liquid[3][4]

Clear colorless to yellow to

orange liquid[5]

Boiling Point 188 °C[3][4] 130 °C[6]

Density 1.1725 g/cm³[3] 0.919 g/mL at 25 °C[6]

Refractive Index 1.539 (n20/D) 1.53 (n20/D)[6]

Synthesis and Experimental Protocols
The synthesis of 4-Fluoro-N-pentylaniline can be achieved through several established

chemical reactions, primarily involving the formation of the N-alkyl bond.[1]
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A common method for the synthesis of secondary amines like 4-Fluoro-N-pentylaniline is the

N-alkylation of a primary amine. In this case, 4-fluoroaniline is reacted with a pentyl halide (e.g.,

1-bromopentane or 1-iodopentane) in the presence of a base to neutralize the hydrogen halide

formed during the reaction.

General Experimental Protocol:

Dissolve 4-fluoroaniline in a suitable organic solvent (e.g., acetonitrile, DMF).

Add a base (e.g., potassium carbonate, triethylamine).

Add the pentyl halide dropwise to the reaction mixture.

Heat the mixture under reflux for several hours until the reaction is complete (monitored by

TLC or GC).

After cooling, filter the mixture to remove the inorganic salts.

Evaporate the solvent under reduced pressure.

Purify the crude product by column chromatography or distillation to obtain 4-Fluoro-N-
pentylaniline.

Another synthetic route is the reductive amination of a carbonyl compound. In this case, 4-

fluoroaniline can be reacted with pentanal in the presence of a reducing agent.

General Experimental Protocol:

Dissolve 4-fluoroaniline and pentanal in a suitable solvent (e.g., methanol, dichloromethane).

Add a reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride).

Stir the reaction mixture at room temperature for several hours.

Quench the reaction by adding water.

Extract the product with an organic solvent.
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Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Evaporate the solvent and purify the product.

Diagram of Synthesis Pathways
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Click to download full resolution via product page

Caption: Synthetic routes to 4-Fluoro-N-pentylaniline.

Potential Applications and Biological Activity
While specific studies on the biological activity of 4-Fluoro-N-pentylaniline are not widely

published, its structural motifs are present in various biologically active molecules. N-

alkylanilines are known intermediates in the synthesis of pharmaceuticals and agrochemicals.

[1] The introduction of a fluorine atom can often enhance metabolic stability, binding affinity,

and bioavailability of drug candidates. Aniline derivatives are associated with a broad range of

biological activities.

Logical Workflow for Investigating a Novel N-Alkylaniline
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Caption: A logical workflow for the investigation of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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